BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure and properties of Adoxosidic
acid (C16H24010).

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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An In-depth Technical Guide on Adoxosidic Acid
(C16H24010)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adoxosidic acid, a naturally occurring iridoid glycoside with the chemical formula
C16H24010, has garnered significant interest within the scientific community for its potential
therapeutic applications, particularly in the realm of neuroscience. Isolated from medicinal
plants such as Nardostachys jatamansi, this compound has been identified as a serotonin
transporter (SERT) enhancer, suggesting its potential as a novel antidepressant agent. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Adoxosidic acid. It includes a summary of
available quantitative data, detailed experimental methodologies for its isolation and biological
evaluation, and a proposed signaling pathway for its mechanism of action.

Chemical Structure and Properties

Adoxosidic acid is a monoterpenoid belonging to the iridoid glycoside class of compounds. Its
chemical structure is characterized by a cyclopentanopyran ring system linked to a glucose
molecule via a glycosidic bond.
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Chemical Name: Cyclopenta[c]pyran-4-carboxylic acid, 1-(3-D-
glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-(hydroxymethyl)-, (1S,4aS,7S,7aS)-[1]

Molecular Formula: C16H24010[1]
Molecular Weight: 376.36 g/mol [1]

CAS Number: 84375-46-2[1]

Physicochemical Properties

A summary of the key physicochemical properties of Adoxosidic acid is presented in Table 1.

Property Value Reference
Appearance White to off-white solid [1]
Storage Conditions -20°C, protect from light [1]
Purity (by NMR) >98.0% [1]

Table 1: Physicochemical Properties of Adoxosidic Acid

Spectroscopic Data

Structural elucidation of Adoxosidic acid has been primarily achieved through nuclear
magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). While detailed peak
assignments are found in specialized publications, a general overview is provided.

1H NMR Spectroscopy: The proton NMR spectrum of Adoxosidic acid is consistent with its
iridoid glycoside structure, showing characteristic signals for the protons of the
cyclopentanopyran core, the anomeric proton of the glucose unit, and the hydroxymethyl

group.

13C NMR Spectroscopy: The carbon NMR spectrum displays 16 distinct signals corresponding
to the carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid, the
acetal carbon of the glycosidic linkage, and the carbons of the glucose moiety.
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Mass Spectrometry: The mass spectrum of Adoxosidic acid typically shows a molecular ion
peak corresponding to its molecular weight. Fragmentation analysis can reveal the loss of the
glucose moiety and other characteristic fragments of the iridoid core. One study reported the
detection of Adoxosidic acid using UPLC-qTOF-MS, with a detected m/z of 375.1261 ([M-H]-)

[2](3].

Biological Activity and Mechanism of Action

The primary reported biological activity of Adoxosidic acid is its function as a serotonin
transporter (SERT) enhancer.[4][5][6][7] This is a significant finding, as most currently available
antidepressants, such as selective serotonin reuptake inhibitors (SSRIs), act by inhibiting
SERT.

SERT Enhancement

Adoxosidic acid has been identified as a constituent of a water-soluble fraction of
Nardostachys jatamansi that exhibits SERT-enhancing activity.[4][5][6] This suggests that
Adoxosidic acid may contribute to the antidepressant-like effects of the plant extract by
increasing the reuptake of serotonin from the synaptic cleft. While this mechanism appears
counterintuitive to the action of SSRIs, it represents a novel approach to modulating
serotonergic neurotransmission.

Proposed Signaling Pathway

The enhancement of SERT activity by Adoxosidic acid is hypothesized to initiate a
downstream signaling cascade that ultimately leads to an antidepressant effect. While the
precise pathway has not been fully elucidated for Adoxosidic acid itself, a putative mechanism
can be proposed based on the known pharmacology of SERT.

Caption: Proposed signaling pathway for the antidepressant-like effect of Adoxosidic acid.
Experimental Protocols

Isolation of Adoxosidic Acid from Nardostachys
jatamansi
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The following is a general workflow for the isolation and purification of Adoxosidic acid based
on methodologies for isolating iridoid glycosides from plant material.

Caption: General workflow for the isolation of Adoxosidic acid.
Methodology:

o Extraction: Dried and powdered rhizomes of Nardostachys jatamansi are extracted with
methanol at room temperature. The solvent is then evaporated under reduced pressure to
yield a crude extract.

» Partitioning: The crude extract is suspended in water and successively partitioned with
solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate
compounds based on their polarity. Adoxosidic acid, being a polar glycoside, is expected to
be enriched in the more polar fractions (e.g., n-butanol or water fraction).

o Column Chromatography: The polar fraction is subjected to column chromatography on silica
gel or Sephadex LH-20. Elution is performed with a gradient of solvents (e.g., chloroform-
methanol or ethyl acetate-methanol) to further separate the components.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Adoxosidic acid are further purified by preparative HPLC on a C18 column to yield the pure
compound.

o Structural Elucidation: The structure of the isolated compound is confirmed by spectroscopic
methods, including 1H NMR, 13C NMR, and mass spectrometry.

Serotonin Transporter (SERT) Uptake Assay

The following is a representative protocol for a cell-based SERT uptake assay to evaluate the
activity of Adoxosidic acid. This method utilizes a fluorescent substrate that is a substrate for
SERT.

Materials:
o HEK293 cells stably expressing human SERT (hSERT)

e Adoxosidic acid
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Fluorescent SERT substrate (e.g., ASP+)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Positive control (e.g., a known SERT enhancer or inhibitor like fluoxetine for comparison)

96-well black, clear-bottom microplates

Fluorescence plate reader

Methodology:

Cell Seeding: Seed hSERT-expressing HEK293 cells into 96-well plates at an appropriate
density and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of Adoxosidic acid in a suitable solvent
(e.g., DMSO) and then dilute it to the desired concentrations in the assay buffer.

Compound Incubation: Remove the cell culture medium and wash the cells with assay buffer.
Add the different concentrations of Adoxosidic acid to the wells and incubate for a specific
period (e.g., 10-30 minutes) at 37°C.

Substrate Addition: Add the fluorescent SERT substrate to each well.

Fluorescence Measurement: Immediately measure the fluorescence intensity at appropriate
excitation and emission wavelengths using a fluorescence plate reader. Measurements can
be taken in kinetic mode over a period of time or as an endpoint reading after a fixed
incubation time.

Data Analysis: The rate of increase in fluorescence is proportional to the rate of SERT-
mediated uptake. The effect of Adoxosidic acid is determined by comparing the uptake rate
in the presence of the compound to the vehicle control.

Conclusion and Future Directions

Adoxosidic acid is a promising natural product with a unique mechanism of action as a SERT

enhancer. This property distinguishes it from conventional antidepressants and opens up new

avenues for the development of novel therapeutics for mood disorders. Further research is

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1253441?utm_src=pdf-body
https://www.benchchem.com/product/b1253441?utm_src=pdf-body
https://www.benchchem.com/product/b1253441?utm_src=pdf-body
https://www.benchchem.com/product/b1253441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

warranted to fully elucidate its detailed molecular mechanism of action, including the
identification of its specific binding site on SERT and the downstream signaling pathways it
modulates. Comprehensive preclinical studies are also necessary to evaluate its efficacy,
safety, and pharmacokinetic profile. The development of robust and efficient methods for its
synthesis or large-scale isolation will be crucial for advancing its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1253441?utm_src=pdf-custom-synthesis
https://www.lifemapsc.com/gcsuite/gc_trial/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12370757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12370757/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12370757/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1662336/pdf
https://www.researchgate.net/publication/355883135_Natural_products_for_the_treatment_of_stress-induced_depression_Pharmacology_mechanism_and_traditional_use
https://www.researchgate.net/publication/353576531_A_review_on_traditional_uses_phytochemistry_pharmacology_toxicology_and_the_analytical_methods_of_the_genus_Nardostachys
https://www.researchgate.net/publication/372744835_Degradation_Profiling_of_Nardosinone_at_High_Temperature_and_in_Simulated_Gastric_and_Intestinal_Fluids
https://www.researchgate.net/publication/347050020_Antidepressant_activities_and_regulative_effects_on_serotonin_transporter_of_Nardostachys_jatamansi_DC
https://www.benchchem.com/product/b1253441#chemical-structure-and-properties-of-adoxosidic-acid-c16h24o10
https://www.benchchem.com/product/b1253441#chemical-structure-and-properties-of-adoxosidic-acid-c16h24o10
https://www.benchchem.com/product/b1253441#chemical-structure-and-properties-of-adoxosidic-acid-c16h24o10
https://www.benchchem.com/product/b1253441#chemical-structure-and-properties-of-adoxosidic-acid-c16h24o10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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